5-Chloro-6-phenylpyrazine-2,3-dicarbonitrile

• Molecular Formula: C12H5ClN4
• Molecular Weight: 240.65 g/mol
• IUPAC Name: 5-chloro-6-phenylpyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C12H5ClN4/c13-12-11(8-4-2-1-3-5-8)16-9(6-14)10(7-15)17-12/h1-5H
• InChI Key: DFRQYBQBGUHFHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(N=C2Cl)C#N)C#N

Description

5-Chloro-6-phenylpyrazine-2,3-dicarbonitrile is a useful research compound. Its molecular formula is C12H5ClN4 and its molecular weight is 240.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2,3-dicyano-5-hydroxy-6-phenylpyrazine (7.00 g; 0.0315 mole) was dissolved in 40.00 g (0.26 mole) of phosphorus oxychloride, and while the solution was cooled to 5° to 10° C., 3.53 g (0.035 mole) of triethylamine was added dropwise over the period of 20 minutes. After the addition, the mixture was stirred at 70° to 80° C. for 1.5 hours. The reaction mixture was worked up in the same way as in Example 3, and recrystallized from benzene to afford 6.10 g (yield 80%) of 2,3-dicyano-5-chloro-6-phenylpyrazine.